Cas no 1112209-32-1 (2-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde)

2-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde structure
1112209-32-1 structure
Product Name:2-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
CAS No:1112209-32-1
MF:C13H16BClO3
MW:266.528343200684
MDL:MFCD18731011
CID:4560781
PubChem ID:75486553
Update Time:2024-11-05

2-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
    • (4-CHLORO-3-FORMYLPHENYL)BORONIC ACID PINACOL ESTER
    • 1112209-32-1
    • AKOS030628935
    • DB-149609
    • 2-Chloro-1-formylbenzene-5-boronic Acid Pinacol Ester
    • EN300-7408430
    • 2-Chloro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
    • A1-16487
    • MFCD18731011
    • AS-43583
    • CS-0106165
    • MDL: MFCD18731011
    • Inchi: 1S/C13H16BClO3/c1-12(2)13(3,4)18-14(17-12)10-5-6-11(15)9(7-10)8-16/h5-8H,1-4H3
    • InChI Key: HRDRVQQDFZQKNR-UHFFFAOYSA-N
    • SMILES: C(=O)C1=CC(B2OC(C)(C)C(C)(C)O2)=CC=C1Cl

Computed Properties

  • Exact Mass: 266.0881022g/mol
  • Monoisotopic Mass: 266.0881022g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5Ų

2-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde Pricemore >>

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2-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde Related Literature

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